{1-[4-(Benzyloxy)phenyl]ethenyl}(tributyl)stannane

• CAS No.: 821798-77-0
• Molecular Formula: C27H40OSn
• Molecular Weight: 499.3 g/mol
• IUPAC Name: tributyl-[1-(4-phenylmethoxyphenyl)ethenyl]stannane
• InChI: InChI=1S/C15H13O.3C4H9.Sn/c1-2-13-8-10-15(11-9-13)16-12-14-6-4-3-5-7-14;3*1-3-4-2;/h3-11H,1,12H2;3*1,3-4H2,2H3
• InChI Key: WNDTVJIGQQRIFH-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C(=C)C1=CC=C(C=C1)OCC2=CC=CC=C2

Description

{1-[4-(Benzyloxy)phenyl]ethenyl}(tributyl)stannane is a useful research compound. Its molecular formula is C27H40OSn and its molecular weight is 499.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-benzyloxy-4-ethynyl-benzene (70 g, 0.3365 mol), Bu3SnH (59 mL, 0.3365 mol) and Ph(PP3)2Cl2 (120 mg, 0.1718 mmol) were stirred in THF (500 mL) at 25° C. for 16 h and then refluxed for 1 h. The resulting solution was concentrated and then purified on SiO2 (2% ˜5% ethyl acetate/hexane) to yield tributyl-[1-(4-benzyloxy-phenyl)-vinyl]-stannane.